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Comparative PBT Profiles of D4 and D5

The table below summarizes the key properties and experimental data for D4 and D5, highlighting their

differences and similarities.

Property/Aspect
D4
(Octamethylcyclotetrasiloxane)

D5 (Decamethylcyclopentasiloxane)

Molecular Structure Cyclic, 4 silicon-oxygen units [1] Cyclic, 5 silicon-oxygen units [1]

Primary Use Intermediate for silicone polymers
[1]

Personal care products (deodorants,
cosmetics) [1] [2]

Water Solubility 56 μg/L [1] 17 μg/L [1]

Log KOW 6.74 [3] 8.09 [3] [4]

Vapor Pressure 122 Pa [1] 25 Pa [1]

Atmospheric Half-Life ~10 days [1] ~20 days [1]
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Property/Aspect
D4
(Octamethylcyclotetrasiloxane)

D5 (Decamethylcyclopentasiloxane)

Aquatic Toxicity
(Chronic NOEC)

~10 μg/L (fathead minnow) [1] ~9 μg/L (fathead minnow) [1]

Mammalian Toxicity
(NOAEL)

150 ppm (inhalation, rat) [2] 150 ppm (inhalation, rat) [2]

Bioconcentration
Factor (BCF) in Fish

1,090 - 12,400 L/kg (lab studies) [3] 408 - 13,700 L/kg (lab studies) [3] [4]

Biomagnification
Factor (BMFL) in Fish

0.10 - 0.85 kg-lipid·kg-lipid-1 (lab

studies) [3]

0.08 - 0.78 kg-lipid·kg-lipid-1 (lab

studies) [3]

Regulatory PBT/vPvB
Status

Classified as PBT and vPvB in the

EU [2]

Classified as vPvB in the EU [2]

Detailed Experimental Data and Protocols

The following sections provide context and methodologies for the key data presented in the table.

Toxicity (T)

Aquatic Toxicity: The chronic no-observed-effect concentration (NOEC) for D4 in the fathead

minnow (Pimephales promelas) was determined to be < 15 μg/L in a 32-day flow-through test. For
D5, a 42-day flow-through test with the same species found a chronic NOEC of 8.7 μg/L [1]. These

tests involve exposing embryos and juvenile fish to a range of controlled, measured concentrations of
the chemical and observing effects on survival, growth, and development.

Mammalian Toxicity: Critical effect levels for safety evaluation are often derived from inhalation
studies in rats. For both D4 and D5, a no-observed-adverse-effect level (NOAEL) of 150 ppm has

been established from chronic inhalation exposure studies. A lowest-observed-adverse-effect level
(LOAEL) of 100 mg/kg/day was also identified from subchronic oral dosing studies in rats [2].

Bioaccumulation (B)
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Bioconcentration Factor (BCF): This measures uptake from water. BCF values for D4 and D5 show

significant variability between studies. For D5, laboratory studies using non-radiolabeled substance
reported BCFs between 1,040 and 4,920 L/kg wet weight, while a study using C14-radiolabeled D5

reported higher BCFs (5,900 to 13,700 L/kg) [4]. This highlights how methodological differences can
impact results.

Biomagnification Factor (BMF): This measures dietary uptake. A pivotal 2024 study used the
Absorption–Distribution–Metabolism–Excretion for Bioaccumulation (ADME-B) approach in

rainbow trout. The key findings were:
High Intestinal Biotransformation: D4 and D5 underwent rapid biotransformation in the fish's

intestine, with rates of 2.1 and 0.88 per day, respectively [3].
Low Dietary Uptake: This biotransformation led to low dietary uptake efficiencies of 15.5% for

D4 and 21.0% for D5 [3].
Negated Biomagnification: The resulting BMFs were 0.44 for D4 and 0.78 for D5 (where a

BMF < 1 indicates no biomagnification) [3]. This mechanistic explanation helps reconcile the
high log KOW values with the lack of significant biomagnification observed in most field studies.

The following diagram illustrates the experimental workflow and key findings of the ADME-B approach that

explains the low biomagnification of D4 and D5.
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Persistence (P) & Environmental Fate

Atmospheric Degradation: cVMS are primarily removed from the atmosphere by reacting with

hydroxyl (OH) radicals. D4 has a shorter calculated atmospheric half-life of about 10 days, compared
to 20 days for D5 [1].

Partitioning: Due to their high vapor pressure and low water solubility, D4 and D5 readily partition
from water bodies or treatment plants into the atmosphere [1]. They are also commonly found in

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s576143?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0045653512012805
https://www.sciencedirect.com/science/article/abs/pii/S0045653512012805
https://www.smolecule.com/products/s576143?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


wastewater treatment plant (WWTP) biosolids and biogas [1] [2].

The diagram below summarizes the key environmental fate pathways and transformation processes for D4

and D5.

Emission Source:
Personal Care Product Use & WWTPs

Atmosphere Water Bodies Biosolids & Sediment

Transformation:
Reaction with OH radicals

Transformation:
Biotransformation in Fish

D4 half-life: ~10 days D5 half-life: ~20 days Result: Low BMF in fish

Click to download full resolution via product page

Key Comparison Takeaways

Toxicity: D4 and D5 exhibit broadly similar toxicity profiles in mammalian studies, but D4 appears
slightly more toxic in the aquatic environment based on its lower chronic NOEC value [1] [2].

Bioaccumulation Potential: Both have very high log KOW values, suggesting a high potential for

bioaccumulation. However, recent and robust scientific evidence demonstrates that high rates
of biotransformation in fish effectively negate this potential, preventing significant
biomagnification [3] [4]. This is a critical distinction between prediction and observed effect.

Persistence: D5 is considered more persistent than D4 in the atmosphere due to its longer half-life.
Both compounds can be persistent in other environmental compartments like sediment, which is a

key reason for their vPvB/PBT classifications [1] [2].
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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